Cas no 139888-21-4 (Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate)

Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate structure
139888-21-4 structure
Product Name:Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate
CAS No:139888-21-4
MF:C13H15N3O5
MW:293.275303125381
CID:1281700
Update Time:2024-08-04

Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate Chemical and Physical Properties

Names and Identifiers

    • Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate
    • Thymidine, 4'-cyano-3'-deoxy-, 5'-acetate (9CI)
    • Inchi: 1S/C13H15N3O5/c1-8-5-16(12(19)15-11(8)18)10-3-4-13(6-14,21-10)7-20-9(2)17/h5,10H,3-4,7H2,1-2H3,(H,15,18,19)/t10-,13-/m1/s1
    • InChI Key: HQEWHSQCHAILGX-ZWNOBZJWSA-N
    • SMILES: C(OC(=O)C)[C@@]1(C#N)O[C@@H](N2C=C(C)C(=O)NC2=O)CC1

Computed Properties

  • Exact Mass: 293.10125

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • PSA: 108.73
  • pka: 9.55±0.10(Predicted)
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